Cas no 1789312-89-5 (5-Ethyl-2-(trifluoroacetamido)benzoic acid)

• Product Name: 5-Ethyl-2-(trifluoroacetamido)benzoic acid
• CAS No: 1789312-89-5
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5797594
• PubChem ID: 110465764
• Update Time: 2025-06-22

5-Ethyl-2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(trifluoroacetamido)benzoic acid
• EN300-5132523
• 1789312-89-5
• 5-Ethyl-2-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H10F3NO3/c1-2-6-3-4-8(7(5-6)9(16)17)15-10(18)11(12,13)14/h3-5H,2H2,1H3,(H,15,18)(H,16,17)
• InChI Key： GGLQJTPHVRTVEV-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1C(=O)O)CC)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 5-Ethyl-2-(trifluoroacetamido)benzoic acid

Introduction to 5-Ethyl-2-(trifluoroacetamido)benzoic acid (CAS No. 1789312-89-5)

5-Ethyl-2-(trifluoroacetamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1789312-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a trifluoroacetamide substituent at the 2-position and an ethyl group at the 5-position of the benzene ring. The structural features of this molecule make it a versatile intermediate in the synthesis of more complex pharmacologically active agents, particularly those targeting inflammatory and immunomodulatory pathways.

The trifluoroacetamide moiety is a key structural element in 5-Ethyl-2-(trifluoroacetamido)benzoic acid, contributing to its unique physicochemical properties such as enhanced metabolic stability and improved binding affinity to biological targets. This modification has been strategically employed in medicinal chemistry to optimize drug-like properties, including solubility, bioavailability, and target specificity. The introduction of fluorine atoms into the molecule not only influences its electronic distribution but also imparts lipophilicity, making it an attractive scaffold for further derivatization.

In recent years, there has been growing interest in benzoic acid derivatives as potential therapeutic agents due to their demonstrated efficacy in modulating various biological processes. 5-Ethyl-2-(trifluoroacetamido)benzoic acid has been explored as a precursor in the development of novel compounds with anti-inflammatory and immunomodulatory effects. Studies have highlighted its role in inhibiting key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain.

One of the most compelling aspects of 5-Ethyl-2-(trifluoroacetamido)benzoic acid is its potential application in the synthesis of next-generation immunosuppressants. Research has indicated that derivatives of this compound can modulate immune responses by interacting with specific receptors and signaling pathways. For instance, modifications at the 5-position of the benzene ring have been shown to enhance binding affinity to certain cytokine receptors, thereby influencing immune cell trafficking and function. This has opened up new avenues for treating autoimmune diseases and transplant rejection.

The chemical synthesis of 5-Ethyl-2-(trifluoroacetamido)benzoic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the trifluoroacetamide group via nucleophilic substitution or condensation reactions, followed by ethylation at the 5-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, minimizing side products and improving overall efficiency.

The pharmacological profile of 5-Ethyl-2-(trifluoroacetamido)benzoic acid has been extensively evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated inhibitory activity against various inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Preclinical studies have further corroborated these findings, showing promising results in animal models of inflammation and pain. These studies have laid the groundwork for further clinical investigations to assess its therapeutic efficacy and safety profile in human populations.

The structural versatility of 5-Ethyl-2-(trifluoroacetamido)benzoic acid also makes it a valuable tool for drug discovery researchers. By serving as a core scaffold, it allows for rapid screening and optimization of novel analogs with tailored pharmacological properties. Computational modeling techniques, such as molecular docking and virtual screening, have been utilized to identify potential lead compounds derived from this structure. These approaches enable high-throughput evaluation of thousands of derivatives, accelerating the drug development process.

From a regulatory perspective, 5-Ethyl-2-(trifluoroacetamido)benzoic acid (CAS No. 1789312-89-5) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Compliance with Good Manufacturing Practices (GMP) ensures that raw materials meet stringent quality standards before being incorporated into synthetic routes. Additionally, adherence to safety protocols minimizes risks associated with handling reactive intermediates during synthesis.

The future prospects for 5-Ethyl-2-(trifluoroacetamido)benzoic acid are promising, with ongoing research exploring its applications beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals, where similar benzoic acid derivatives are employed for their biological activity. Furthermore, advancements in green chemistry principles may lead to more sustainable synthetic methods for producing this compound on an industrial scale.

In conclusion,5-Ethyl-2-(trifluoroacetamido)benzoic acid represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential therapeutic applications. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing inflammatory and immunomodulatory disorders. As research continues to uncover new applications for this compound,5-Ethyl-2-(trifluoroacetamido)benzoic acid (CAS No. 1789312-89-5) is poised to remain at the forefront of chemical innovation.